Cas no 396091-50-2 (5-Isopropoxy-1H-indole)

• Product Name: 5-Isopropoxy-1H-indole
• CAS No: 396091-50-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD13177542
• CID: 299742
• PubChem ID: 16738054
• Update Time: 2025-04-19

5-Isopropoxy-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Isopropoxy-1H-indole
• 1H-Indole,5-(1-methylethoxy)-
• 5-propan-2-yloxy-1H-indole
• 1H-Indole,5-(1-methylethoxy)
• 5-(1-methyl ethoxy)-1H-indole
• 5-(2-propyloxy)indole
• 5-isopropoxy-indole
• 5-isopropyloxyindole
• 1H-Indole,5-(1-methylethoxy)-(9CI)
• VKHXUUUFVWIWHH-UHFFFAOYSA-N
• 396091-50-2
• EY3
• 5-isopropoxyindole
• 1H-Indole, 5-(1-methylethoxy)-
• SCHEMBL3025365
• A873616
• DTXSID60587483
• 5-[(Propan-2-yl)oxy]-1H-indole
• CS-0367207
• O11457
• AKOS016006436
• DB-368740

• MDL： MFCD13177542
• Inchi： 1S/C11H13NO/c1-8(2)13-10-3-4-11-9(7-10)5-6-12-11/h3-8,12H,1-2H3
• InChI Key： VKHXUUUFVWIWHH-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=CN2)C=1)C(C)C

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 313.651°C at 760 mmHg
• Flash Point: 114.984°C
• Refractive Index: 1.599
• PSA: 25.02000
• LogP: 2.95510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles